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Compound of Interest

Compound Name: 2-Benzoxazolinone

Cat. No.: B145934 Get Quote

For researchers, scientists, and drug development professionals, this technical guide provides

a comprehensive overview of the fundamental properties of 2-benzoxazolinone. This

document details its core chemical and physical characteristics, spectroscopic profile,

synthesis, and key biological activities, including relevant signaling pathways and experimental

protocols.

Core Properties and Data
2-Benzoxazolinone, a heterocyclic compound, serves as a valuable scaffold in medicinal

chemistry and drug discovery. Its fundamental properties are summarized below.

Table 1: Physicochemical Properties of 2-Benzoxazolinone
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Property Value Reference(s)

IUPAC Name 1,3-benzoxazol-2(3H)-one [1]

CAS Number 59-49-4 [1]

Molecular Formula C₇H₅NO₂ [1]

Molecular Weight 135.12 g/mol [1]

Appearance
Light beige to brown-grey

powder

Melting Point 137-139 °C

Boiling Point 335.0 °C at 760 mmHg

Solubility

Insoluble in water; soluble in

hot water, DMSO (slightly),

Methanol (slightly), benzene,

and chlorobenzene.

pKa 9.50 ± 0.70 (Predicted)

LogP 1.16

Table 2: Spectroscopic Data for 2-Benzoxazolinone
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Spectrum Type Key Peaks/Signals

¹H NMR

Spectral data indicates signals corresponding to

the aromatic protons and the N-H proton of the

heterocyclic ring.

¹³C NMR

Expected signals include those for the carbonyl

carbon, the aromatic carbons, and the carbons

of the heterocyclic ring.

Infrared (IR)

Characteristic absorption bands are observed

for the N-H stretch, C=O (carbonyl) stretch, and

C-O-C stretch.

Mass Spectrometry (MS)

The mass spectrum shows a molecular ion peak

corresponding to the molecular weight of the

compound.

Synthesis of 2-Benzoxazolinone
A common and effective method for the synthesis of 2-benzoxazolinone involves the reaction

of o-aminophenol with urea in an acidic aqueous medium. This method avoids the use of

hazardous reagents like phosgene.
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General synthesis workflow for 2-Benzoxazolinone.

Experimental Protocol: Synthesis from o-Aminophenol
and Urea

Reaction Setup: In a reaction vessel, create a mixture of o-aminophenol and water.

Acidification: While stirring, add sulfuric acid monohydrate to the mixture to form the salt of o-

aminophenol.

Addition of Urea: To the resulting suspension, add urea.

Heating: Heat the mixture to approximately 115 °C. A complete dissolution should be

observed.

pH Adjustment: Slowly add sulfuric acid monohydrate dropwise over several hours to

maintain the pH of the solution at approximately 2 to 3.
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Cooling and Precipitation: After the reaction is complete, cool the mixture to room

temperature.

Neutralization and Isolation: Adjust the pH of the suspension to 5-6 to precipitate the product.

Filtration and Washing: Filter the precipitate and wash it with water.

Drying: Dry the isolated solid to obtain 2-benzoxazolinone.

Biological Activity and Mechanisms of Action
2-Benzoxazolinone and its derivatives exhibit a broad range of biological activities, including

antimicrobial, antifungal, herbicidal, and anti-leishmanial properties. Notably, some derivatives

have been investigated for their potential as anticancer agents through the inhibition of key

signaling pathways.

Inhibition of VEGFR-2 Signaling
Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis,

the formation of new blood vessels, which is crucial for tumor growth and metastasis. Certain 2-
benzoxazolinone derivatives have been shown to inhibit the VEGFR-2 signaling pathway.
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Inhibition of the VEGFR-2 signaling pathway.
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Induction of Apoptosis via the Bax/Bcl-2 Pathway
The balance between pro-apoptotic proteins, such as Bax, and anti-apoptotic proteins, like Bcl-

2, is critical for regulating programmed cell death (apoptosis). Shifting this balance towards

apoptosis is a key strategy in cancer therapy. Some 2-benzoxazolinone derivatives have been

found to induce apoptosis by modulating the levels or activities of Bax and Bcl-2 family

proteins.
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Induction of apoptosis via the Bax/Bcl-2 pathway.
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Experimental Protocols for Biological Activity
Antimicrobial Susceptibility Testing: Broth Microdilution
Method
This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of 2-
benzoxazolinone against a target microorganism.

Preparation of Inoculum: Prepare a standardized suspension of the test microorganism in a

suitable broth medium (e.g., Mueller-Hinton Broth for bacteria) to a turbidity equivalent to a

0.5 McFarland standard.

Serial Dilution: In a 96-well microtiter plate, perform serial twofold dilutions of 2-
benzoxazolinone in the broth to achieve a range of concentrations.

Inoculation: Inoculate each well with the standardized microbial suspension. Include a

positive control (microorganism without the compound) and a negative control (broth only).

Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C for most bacteria)

for 18-24 hours.

Determination of MIC: The MIC is the lowest concentration of 2-benzoxazolinone that

completely inhibits the visible growth of the microorganism. Growth can be assessed visually

or by measuring the optical density at 600 nm using a microplate reader.
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Workflow for Broth Microdilution Assay.

This guide provides a foundational understanding of 2-benzoxazolinone for research and

development purposes. The versatility of this scaffold continues to make it an attractive starting

point for the design of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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